(5α)-Androsta-2,16-dien-17-ol 17-Acetate
(5α)-Androsta-2,16-dien-17-ol 17-Acetate
Brand Name:
Vulcanchem
CAS No.:
50588-42-6
VCID:
VC0122160
InChI:
InChI=1S/C21H30O2/c1-14(22)23-19-10-9-17-16-8-7-15-6-4-5-12-20(15,2)18(16)11-13-21(17,19)3/h4-5,10,15-18H,6-9,11-13H2,1-3H3/t15-,16+,17+,18+,20+,21+/m1/s1
SMILES:
CC(=O)OC1=CCC2C1(CCC3C2CCC4C3(CC=CC4)C)C
Molecular Formula:
C21H30O2
Molecular Weight:
314.469
(5α)-Androsta-2,16-dien-17-ol 17-Acetate
CAS No.: 50588-42-6
Reference Standards
VCID: VC0122160
Molecular Formula: C21H30O2
Molecular Weight: 314.469
CAS No. | 50588-42-6 |
---|---|
Product Name | (5α)-Androsta-2,16-dien-17-ol 17-Acetate |
Molecular Formula | C21H30O2 |
Molecular Weight | 314.469 |
IUPAC Name | [(5S,8R,9S,10S,13S,14S)-10,13-dimethyl-4,5,6,7,8,9,11,12,14,15-decahydro-1H-cyclopenta[a]phenanthren-17-yl] acetate |
Standard InChI | InChI=1S/C21H30O2/c1-14(22)23-19-10-9-17-16-8-7-15-6-4-5-12-20(15,2)18(16)11-13-21(17,19)3/h4-5,10,15-18H,6-9,11-13H2,1-3H3/t15-,16+,17+,18+,20+,21+/m1/s1 |
Standard InChIKey | PEPMRHLQYPCJPR-KPKYYQPRSA-N |
SMILES | CC(=O)OC1=CCC2C1(CCC3C2CCC4C3(CC=CC4)C)C |
Synonyms | 17-Acetoxy-5α-androsta-2,16-diene |
PubChem Compound | 46926496 |
Last Modified | Nov 11 2021 |
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